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Compound of Interest

Compound Name: A68930 hydrochloride

Cat. No.: B1664741

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the disposal of
A68930 hydrochloride (CAS No: 130465-39-3), a potent and selective D1-like dopamine
receptor agonist used in neurological research.

While a safety data sheet (SDS) from a major supplier classifies A68930 hydrochloride as not
a hazardous substance or mixture, it is best practice in a laboratory setting to treat all research
chemicals with a degree of caution.[1] Inconsistencies in safety data across suppliers warrant a
conservative approach to disposal. Therefore, treating A68930 hydrochloride as chemical
waste is the recommended procedure to ensure maximum safety and environmental protection.

Summary of Key Chemical Data

For quick reference, the following table summarizes the essential quantitative data for A68930
hydrochloride.
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Property Value

CAS Number 130465-39-3
Molecular Formula C16H17NO3s-HCI
Appearance Off-White Solid

) ) Strong acids/alkalis, strong oxidizing/reducing
Incompatible Materials
agents[2]

Step-by-Step Disposal Protocol

Follow these procedural steps for the safe disposal of A68930 hydrochloride and associated
materials.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing appropriate PPE. This includes:

o Safety glasses or goggles
o Standard laboratory coat
o Chemical-resistant gloves (nitrile or neoprene)

2. Waste Segregation: Proper segregation is critical to prevent accidental reactions in the
waste stream.

» Solid Waste: Collect any remaining solid A68930 hydrochloride, as well as any lab
materials contaminated with the solid (e.g., weigh boats, contaminated paper towels), in a
designated "Halogenated Organic Solid Waste" container.

e Solution Waste: If A68930 hydrochloride has been dissolved in a solvent, it should be
disposed of in the appropriate liquid waste container. As the hydrochloride salt contains
chlorine, it should be placed in a "Halogenated Organic Liquid Waste" container.

o Empty Containers: Triple-rinse the original container with a suitable solvent (e.g., water, if the
compound is water-soluble). The rinsate should be collected and disposed of as halogenated
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liquid waste. After rinsing, deface the label on the empty container and dispose of it in the
appropriate laboratory glass or plastic recycling bin.

3. Waste Container Labeling: Properly label the hazardous waste container with the following
information:

e The words "Hazardous Waste"

¢ The full chemical name: "A68930 hydrochloride"

e The approximate amount of the chemical being disposed of
» The date the waste was added to the container

e The name of the principal investigator or research group

4. Storage of Waste: Store the sealed waste container in a designated satellite accumulation
area within the laboratory. This area should be away from general lab traffic and incompatible
materials.

5. Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup for the chemical waste. Follow all institutional procedures for
waste manifest and pickup.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of A68930
hydrochloride.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1664741?utm_src=pdf-body
https://www.benchchem.com/product/b1664741?utm_src=pdf-body
https://www.benchchem.com/product/b1664741?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Preparation

Start Disposal Process

Don Personal Protective Equipment (PPE)

‘Waste Identification‘%z Segregation

Identify Waste Type

Container Liquid

\ 4 A4

| A68930 in Solution

Empty Original Container Solid A68930 or Contaminated Materials

Container Disposal v Solid Was‘;e Disposal v Liquid Waste Disposal

Triple-Rinse Container Collect in 'Halogenated Organic Solid Waste' Container Collect in 'Halogenated Organic Liquid Waste' Container
Finalization

Collect Rinsate as Halogenated Liquid Waste Label Waste Container

Store in Satellite Accumulation Area

Deface Label

Dispose of Container in Lab Recycling Schedule EHS Waste Pickup

End Disposal Process

Click to download full resolution via product page

Disposal Workflow for A68930 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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